Cas no 887221-35-4 (5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887221-35-4
• MF: C₂₁H₂₂BrN₅O₂S
• MW: 488.400681972504
• CID: 6098831
• PubChem ID: 16810304
• Update Time: 2025-07-18

5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-bromophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-bromophenyl)(4-ethyl-1-piperazinyl)methyl]-2-(2-furanyl)-
• 5-((4-bromophenyl)(4-ethylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024661944
• F2575-0150
• 887221-35-4

• Inchi： 1S/C21H22BrN5O2S/c1-2-25-9-11-26(12-10-25)17(14-5-7-15(22)8-6-14)18-20(28)27-21(30-18)23-19(24-27)16-4-3-13-29-16/h3-8,13,17,28H,2,9-12H2,1H3
• InChI Key： JRNULMHVYIWJLL-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=C(Br)C=C3)N3CCN(CC)CC3)=C(O)N12

Computed Properties

• Exact Mass: 487.06776g/mol
• Monoisotopic Mass: 487.06776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: -0.46±0.53(Predicted)

Additional information on 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887221-35-4)

5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 887221-35-4, represents a novel molecular scaffold with a complex heterocyclic structure. The presence of multiple functional groups, including bromine and ethylpiperazine moieties, makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of this compound is characterized by a triazolo[3,2-b]thiazole core, which is a fused heterocyclic system consisting of a triazole ring connected to a thiazole ring. This particular arrangement of rings is known to contribute to the biological activity of many pharmaceutical agents. The 4-bromophenyl substituent at the fifth position of the triazolo[3,2-b]thiazole ring introduces a halogen atom that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Additionally, the 4-ethylpiperazin-1-yl group at the sixth position adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

The furan-2-yl moiety at the second position of the triazolo[3,2-b][1,3]thiazol scaffold is another critical feature of this compound. Furan derivatives are well-known for their diverse biological activities and have been extensively studied in various therapeutic areas. The incorporation of a furan ring into this molecular framework may enhance the compound's ability to interact with biological targets, thereby increasing its potential as a lead compound for drug development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazolo[3,2-b]thiazole scaffold has been particularly investigated for its antimicrobial, anti-inflammatory, and anticancer properties. Several derivatives of this scaffold have shown promising results in preclinical studies, making it an attractive target for further research. The compound in question here is no exception and represents a significant advancement in the field.

The synthesis of 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic system. These reactions allow for the efficient formation of carbon-carbon bonds between different fragments of the molecule, enabling the creation of intricate structures.

The pharmacological profile of this compound is currently under investigation by several research groups. Preliminary studies have suggested that it may exhibit potent activity against various disease targets. For instance, its interaction with specific enzymes or receptors could lead to therapeutic effects that are relevant to conditions such as cancer or neurological disorders. However, more extensive research is needed to fully elucidate its mechanism of action and potential clinical applications.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can provide insights into how the molecule interacts with biological targets at the atomic level. These insights are invaluable for guiding further optimization efforts and improving the compound's efficacy and selectivity.

In conclusion, 5-(4-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-(furan-2-y l)-1,2,4triazolo[3,2-b][1,3]thiazol -6 -ol (CAS No. 887 221 -35 -4) is a fascinating compound with a complex structure that holds great promise for future pharmaceutical applications. Its unique chemical features and potential biological activities make it an exciting subject for further research and development in medicinal chemistry.